Cas no 955050-08-5 (Morpholine,4-(5-bromo-2-pyrazinyl)-)

• Product Name: Morpholine,4-(5-bromo-2-pyrazinyl)-
• CAS No: 955050-08-5
• MF: C₈H₁₀BrN₃O
• MW: 244.088500499725
• MDL: MFCD09878935
• CID: 802654
• PubChem ID: 45787480
• Update Time: 2025-06-12

Morpholine,4-(5-bromo-2-pyrazinyl)- Chemical and Physical Properties

Names and Identifiers

• Morpholine,4-(5-bromo-2-pyrazinyl)-
• 2-Bromo-5-morpholinopyrazine
• 4-(5-bromopyrazin-2-yl)morpholine
• AB54072
• SY289413
• MFCD09878935
• C8H10BrN3O
• KFJSCEYEZRTFOU-UHFFFAOYSA-N
• AKOS015942706
• DTXSID30671666
• 4-(5-bromo-pyrazin-2-yl)-morpholine
• SCHEMBL1110318
• 4-(5-BROMO-2-PYRAZINYL)MORPHOLINE
• 955050-08-5
• G69942

• MDL： MFCD09878935
• Inchi： 1S/C8H10BrN3O/c9-7-5-11-8(6-10-7)12-1-3-13-4-2-12/h5-6H,1-4H2
• InChI Key： KFJSCEYEZRTFOU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=N1)N1CCOCC1

Computed Properties

• Exact Mass: 243.00100
• Monoisotopic Mass: 243.00072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• PSA: 38.25000
• LogP: 1.14070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on Morpholine,4-(5-bromo-2-pyrazinyl)-

Comprehensive Overview of Morpholine,4-(5-bromo-2-pyrazinyl)- (CAS No. 955050-08-5)

Morpholine,4-(5-bromo-2-pyrazinyl)- (CAS No. 955050-08-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique morpholine and pyrazine moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it particularly valuable in drug discovery, where researchers leverage its heterocyclic framework to develop novel therapeutics targeting various diseases.

The growing interest in Morpholine,4-(5-bromo-2-pyrazinyl)- is partly driven by its potential applications in kinase inhibitor development, a hot topic in oncology research. Kinase inhibitors are pivotal in modern cancer therapy, and compounds like this are often explored for their ability to modulate key signaling pathways. Recent studies highlight its relevance in designing small-molecule drugs, especially those addressing drug-resistant cancers, a major concern in medical science today.

From a synthetic chemistry perspective, CAS No. 955050-08-5 is notable for its bromine substitution, which facilitates further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig reactions. This reactivity aligns with the industry's shift toward green chemistry and atom-efficient synthesis, trends frequently searched by professionals in the field. Researchers are also investigating its role in catalysis and material science, expanding its utility beyond traditional pharmaceutical applications.

In agrochemicals, Morpholine,4-(5-bromo-2-pyrazinyl)- derivatives are being studied for their potential as pesticide intermediates. With increasing global focus on sustainable agriculture and crop protection, this compound's structural adaptability offers opportunities to develop safer, more effective agrochemicals. Its pyrazinyl group is particularly advantageous in designing molecules with enhanced binding affinity to biological targets.

Analytical characterization of 955050-08-5 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control, a critical aspect for industries adhering to Good Manufacturing Practices (GMP). The compound's stability under various conditions is another area of active investigation, as it impacts storage and handling protocols.

Market trends indicate rising demand for high-purity heterocyclic compounds like Morpholine,4-(5-bromo-2-pyrazinyl)-, driven by pharmaceutical R&D investments. Suppliers increasingly emphasize custom synthesis and scalable production to meet diverse research needs. This aligns with the broader industry shift toward personalized medicine and targeted therapies, frequently discussed in scientific forums.

Environmental and regulatory aspects of CAS No. 955050-08-5 are also under scrutiny. While not classified as hazardous, proper waste management during its synthesis remains important to comply with evolving REACH regulations. The compound's biodegradability profile is another research focus, reflecting the chemical industry's commitment to environmental sustainability.

Future research directions for Morpholine,4-(5-bromo-2-pyrazinyl)- may explore its computational modeling potential using AI-driven drug design platforms. This approach could accelerate the identification of new therapeutic applications, a trend gaining traction in cheminformatics communities. Additionally, its incorporation into metal-organic frameworks (MOFs) for catalytic applications presents an exciting interdisciplinary opportunity.

In summary, Morpholine,4-(5-bromo-2-pyrazinyl)- (CAS No. 955050-08-5) represents a multifaceted compound with expanding roles across scientific disciplines. Its structural versatility, combined with growing industrial and academic interest, positions it as a valuable building block in modern chemistry. Continued research will likely uncover further applications, particularly in addressing contemporary challenges in healthcare and sustainable technology development.